Cas no 312260-58-5 (1H-Pyrrole, 3-(4-iodophenyl)-)

• Product Name: 1H-Pyrrole, 3-(4-iodophenyl)-
• CAS No: 312260-58-5
• MF: C₁₀H₈IN
• MW: 269.081694602966
• CID: 1445854
• Update Time: 2024-08-25

1H-Pyrrole, 3-(4-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-(4-iodophenyl)-

• Inchi： 1S/C10H8IN/c11-10-3-1-8(2-4-10)9-5-6-12-7-9/h1-7,12H
• InChI Key： NMCUJIGJIVLKND-UHFFFAOYSA-N
• SMILES： N1C=CC(C2=CC=C(I)C=C2)=C1

Computed Properties

• Exact Mass: 268.96974

Experimental Properties

• Density: 1.734±0.06 g/cm3(Predicted)
• Melting Point: 164-165 °C
• Boiling Point: 366.1±35.0 °C(Predicted)
• PSA: 15.79
• pka: 16.40±0.50(Predicted)